Cas no 121169-22-0 (1,1'-Biphenyl, 2,2'-bis(methoxymethoxy)-)

• Product name: 1,1'-Biphenyl, 2,2'-bis(methoxymethoxy)-
• CAS No: 121169-22-0
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• CID: 1212190
• PubChem ID: 11471321

1,1'-Biphenyl, 2,2'-bis(methoxymethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,2'-bis(methoxymethoxy)-
• 1-(methoxymethoxy)-2-[2-(methoxymethoxy)phenyl]benzene
• 2,2'-Bis-(methoxymethoxy)bibenzene
• 2,2'-Bis(methoxymethoxy)-1,1'-biphenyl
• 121169-22-0
• SCHEMBL6048623
• UQRJDQWLBHCSLR-UHFFFAOYSA-N
• DTXSID50466995

• Inchi： InChI=1S/C16H18O4/c1-17-11-19-15-9-5-3-7-13(15)14-8-4-6-10-16(14)20-12-18-2/h3-10H,11-12H2,1-2H3
• InChI Key： UQRJDQWLBHCSLR-UHFFFAOYSA-N
• SMILES： COCOC1=CC=CC=C1C2=CC=CC=C2OCOC

Computed Properties

• Exact Mass: 274.12050905g/mol
• Monoisotopic Mass: 274.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 36.9Ų